Cas no 2320225-98-5 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide
• CAS No: 2320225-98-5
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5339849
• Update Time: 2025-10-31

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylisoxazol-4-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(7-oxaspiro[3.5]nonan-3-yl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide

• Inchi： 1S/C16H24N2O3/c1-11-13(12(2)21-18-11)3-4-15(19)17-14-5-6-16(14)7-9-20-10-8-16/h14H,3-10H2,1-2H3,(H,17,19)
• InChI Key： LKAMTKRWXMQGAJ-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCC2NC(CCC1C(C)=NOC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro3.5nonan-1-yl}propanamide

Introduction to 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide (CAS No. 2320225-98-5)

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide, with the CAS number 2320225-98-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and spiro compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a 3,5-dimethyl-1,2-oxazol ring and a 7-oxaspiro[3.5]nonane moiety, contribute to its distinct pharmacological properties.

The development and study of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide have been driven by its potential as a lead compound in the discovery of new drugs for various diseases. Recent research has focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models. This compound has shown promising results in several areas, including neurodegenerative disorders, cancer, and inflammatory diseases.

In the context of neurodegenerative disorders, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide has been investigated for its neuroprotective properties. Studies have demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Cancer research has also benefited from the study of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide. Preclinical studies have shown that this compound exhibits antiproliferative effects on various cancer cell lines. It has been found to induce cell cycle arrest and promote apoptosis in cancer cells while sparing normal cells. These properties make it a promising candidate for further development as an anticancer agent.

Inflammatory diseases represent another area where 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide has shown potential therapeutic applications. Research has indicated that this compound can modulate the activity of key inflammatory mediators such as cytokines and chemokines. By reducing inflammation and promoting tissue repair, it may be useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural uniqueness of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}propanamide is a key factor in its biological activity. The 3,5-dimethyl substitution on the oxazole ring enhances its lipophilicity and improves its ability to cross biological membranes. The 7-membered spiro ring system provides additional conformational flexibility and stability, which can influence receptor binding and downstream signaling pathways.

Synthetic methods for the preparation of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{7-o\-xaspiro[3.5]nonan\-1\-yl}propanamide have been optimized to ensure high yields and purity. These methods typically involve multi-step reactions that include the formation of the oxazole ring and the spiro cycle through carefully controlled conditions. The synthetic route is designed to be scalable for potential industrial production.

The pharmacokinetic properties of 3-(3,5-dimethyl\-1\-2\-oxazol\-4\-yl)\(-N\){7\-o\-xaspiro\[3\.5\]nonan\-1\-yl}propanamide have also been studied to assess its suitability for drug development. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a viable candidate for further clinical evaluation.

Toxicological studies have shown that 3-(3,5-dimethyl\-1\-2\-oxazol\-4\-yl)\(-N\){7\-o\-xaspiro\[3\.5\]nonan\-1\-yl}propanamide is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety assessments will be necessary as part of the drug development process to ensure its safety in humans.

In conclusion, 3-(3,5-dimethyl-\(1,\)2-\(o\)xazol-\(4\)-\(y\)l)\(-N\){7-\(o\)xaspiro\[\(.\)6\]\(n\)onan-\(.\)6\)}propanamide (CAS No\. 2\(.\)6000000000006), with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications\. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses\.